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Compound of Interest

Compound Name: 3-Fluorohexane

Cat. No.: B15470547 Get Quote

For researchers, scientists, and professionals in drug development, the acquisition of specific

chemical entities is a critical starting point for innovation. This technical guide provides an in-

depth overview of the commercial availability, potential suppliers, and procurement strategies

for 3-Fluorohexane (CAS Number: 52688-75-2), a molecule of interest in synthetic and

medicinal chemistry. Due to its limited commercial availability, this guide also details pathways

for custom synthesis and provides relevant physicochemical data and a representative

experimental protocol.

Commercial Availability and Direct Suppliers
Direct commercial availability of 3-Fluorohexane is highly limited. An initial search of chemical

supplier databases indicates that it is not a widely stocked compound. The following table

summarizes the identified potential supplier. Researchers are advised to contact the supplier

directly to inquire about availability, purity, lead times, and pricing, as this information is not

readily available in public catalogs.
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Supplier
Contact
Information

Country Notes

Narchem Corporation --INVALID-LINK-- United States

Listed as a supplier in

chemical databases.

Direct inquiry is

necessary to confirm

stock and product

specifications.

Physicochemical Properties of 3-Fluorohexane
Understanding the physical and chemical properties of 3-Fluorohexane is essential for its

application in research and development. The following table compiles key data for this

compound.

Property Value Source

Molecular Formula C₆H₁₃F PubChem[1]

Molecular Weight 104.17 g/mol PubChem[1]

CAS Number 52688-75-2 PubChem[1]

Boiling Point 87.88°C (estimated) ChemicalBook

Melting Point -104°C ChemicalBook

Density 0.8125 (estimated) ChemicalBook

Refractive Index 1.3689 ChemicalBook

Procurement Workflow for 3-Fluorohexane
Given the scarcity of off-the-shelf 3-Fluorohexane, a strategic approach to procurement is

necessary. The following diagram outlines a logical workflow for researchers seeking to obtain

this compound, from initial supplier checks to custom synthesis projects.
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Caption: A workflow diagram illustrating the decision-making process for obtaining 3-
Fluorohexane.

Custom Synthesis: A Viable Alternative
For many research applications requiring 3-Fluorohexane, custom synthesis will be the most

practical or only option. This involves contracting a specialized chemical synthesis company,

often a Contract Research Organization (CRO), to prepare the compound on a fee-for-service

basis.

Key Steps in Custom Synthesis:

Identify and Vet CROs: Seek out companies with expertise in fluorination chemistry and

small molecule synthesis.

Request Quotations: Provide the CAS number, desired quantity, required purity, and any

necessary analytical data (e.g., NMR, LC-MS).

Technical Evaluation: The CRO will propose a synthetic route and provide a quote based on

the complexity, number of steps, and cost of starting materials.

Project Initiation: Upon agreement, the CRO will commence the synthesis project.

Reporting and Delivery: Reputable CROs provide regular progress updates and deliver the

final compound with a comprehensive Certificate of Analysis.

Companies Offering Custom Organic Synthesis Services:

Moravek, Inc.[2]

Enamine[3]

Charles River Laboratories[4]

Life Chemicals[5]

BioActs[6]
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Otava Chemicals[7]

Experimental Protocol: Synthesis of Alkyl Fluorides
from Secondary Alcohols
While a specific, published protocol for the synthesis of 3-Fluorohexane is not readily

available, a common and effective method for converting secondary alcohols to alkyl fluorides

is through the use of diethylaminosulfur trifluoride (DAST). The following is a general procedure

adapted from established methodologies for this type of transformation.[8][9][10] The likely

precursor for the synthesis of 3-Fluorohexane would be 3-hexanol.

Reaction:

Reactants: 3-Hexanol, Diethylaminosulfur Trifluoride (DAST)

Solvent: Dichloromethane (DCM)

Product: 3-Fluorohexane

Procedure:

A solution of 3-hexanol (1.0 equivalent) in anhydrous dichloromethane (approx. 20 volumes)

is prepared in a dry flask under an inert atmosphere (e.g., nitrogen or argon).

The solution is cooled to -78°C using a dry ice/acetone bath.

Diethylaminosulfur trifluoride (DAST) (1.2 equivalents) is added dropwise to the cooled

solution with stirring.[8]

After the addition is complete, the reaction mixture is allowed to slowly warm to room

temperature and stirred for approximately 2 hours.[8]

The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

Upon completion, the reaction is carefully quenched by the slow addition of a saturated

aqueous solution of sodium bicarbonate (NaHCO₃).
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The mixture is transferred to a separatory funnel, and the organic layer is collected. The

aqueous layer is extracted twice more with dichloromethane.

The combined organic layers are washed sequentially with water and brine, then dried over

anhydrous sodium sulfate.[8]

The drying agent is removed by filtration, and the solvent is evaporated under reduced

pressure.

The resulting crude product is purified by column chromatography on silica gel to yield pure

3-Fluorohexane.

Safety Considerations:

DAST is a moisture-sensitive and thermally unstable reagent that can react violently with

water.[10] It should be handled with extreme caution in a well-ventilated fume hood by

trained personnel.

The reaction should be conducted under an inert atmosphere to prevent moisture from

entering the reaction vessel.

Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and

gloves, is mandatory.

This technical guide provides a comprehensive overview for researchers and drug

development professionals on the acquisition of 3-Fluorohexane. While direct purchase

options are limited, custom synthesis offers a reliable pathway to obtain this compound for

research and development purposes. The provided physicochemical data and representative

experimental protocol should serve as a valuable resource for planning and executing studies

involving 3-Fluorohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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